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Compound of Interest

Compound Name: cis-Anethole

Cat. No.: B1224065 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of cis-Anethole in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant

laboratory practices.

Personal Protective Equipment (PPE)
When handling cis-Anethole, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following PPE is required:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1] Safety glasses with side shields are acceptable for situations with low exposure

risk.[2]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile, butyl) tested according to EN 374 are

mandatory.[3] Always check for leaks before use and avoid cotton or leather gloves.[2]

Protective Clothing: Wear a lab coat or a chemical-resistant suit to prevent skin contact.[1]

[2] For handling moderately or highly toxic chemicals, a clean, dry protective suit covering

the entire body from wrists to ankles is recommended.[2]
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Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator if

ventilation is inadequate or when there is a risk of inhaling vapors, especially during spills or

when heating the substance.[1][3]

Safety and Handling Procedures
Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[1]

Avoid contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling the substance.[1][3]

Do not eat, drink, or smoke in areas where cis-Anethole is handled or stored.[3]

Keep the container tightly closed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances.[1]

Keep containers tightly closed to prevent leakage.[1]

The recommended storage for the liquid form is at -20°C for up to 2 years.[4]

Quantitative Safety Data
The following table summarizes key quantitative data for cis-Anethole.
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Property Value Source

Molecular Formula C₁₀H₁₂O [3]

Molar Mass 148.2 g/mol [3]

Melting Point -22.5 °C [5]

Boiling Point 79-79.5 °C @ 23 mmHg [5]

Flash Point > 100.0 °C (> 212.0 °F)

Density 0.988 g/cm³ at 25 °C

Solubility in DMSO 30 mg/mL (202.42 mM) [4]

First Aid Measures
In the event of exposure to cis-Anethole, immediate first aid is critical.

If Swallowed: Do NOT induce vomiting.[1][3] Rinse the mouth with water if the person is

conscious and immediately call a POISON CENTER or doctor.[3]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do.[3] Seek medical attention.

In Case of Skin Contact: Remove contaminated clothing and wash the skin thoroughly with

soap and water.[1][3] If skin irritation or a rash occurs, get medical advice.

If Inhaled: Move the person to fresh air.[1][3] If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical assistance.[1][3]

Disposal Plan
Proper disposal of cis-Anethole and its containers is essential to prevent environmental

contamination.

Waste Material: cis-Anethole is considered a dangerous waste and should be disposed of in

accordance with national and local regulations.[3] Do not empty into drains or release into
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the environment.[3] The recommended method of disposal is through an industrial

combustion plant.[3]

Contaminated Packaging: Handle contaminated packaging in the same way as the

substance itself.[3] Only approved packaging may be used for disposal.[3] Completely

emptied packages can be recycled.[3]

Accidental Release Measures
In the event of a spill, follow these procedures to contain and clean up the material safely.

Personal Precautions: Evacuate the area and ensure adequate ventilation. Emergency

responders should wear appropriate breathing apparatus.[3] Avoid breathing vapors and

contact with the substance.

Environmental Precautions: Prevent the spill from entering drains, surface water, or ground

water.[3]

Containment and Cleanup: Use absorbent materials such as sand, diatomite, or a universal

binder to collect the spillage.[3] Place the absorbed material into appropriate, labeled

containers for disposal.[3]

Safe Handling Workflow
The following diagram illustrates the standard operating procedure for the safe handling of cis-
Anethole, from receipt to disposal.
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Caption: Workflow for the safe handling of cis-Anethole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1224065?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductMSDSDetailCB0228732_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0228732_EN.htm
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://www.chemos.de/import/data/msds/GB_en/25679-28-1-A0007399-GB-en.pdf
https://www.selleckchem.com/products/cis-anethole.html
https://pubchem.ncbi.nlm.nih.gov/compound/Anethole
https://www.benchchem.com/product/b1224065#personal-protective-equipment-for-handling-cis-anethole
https://www.benchchem.com/product/b1224065#personal-protective-equipment-for-handling-cis-anethole
https://www.benchchem.com/product/b1224065#personal-protective-equipment-for-handling-cis-anethole
https://www.benchchem.com/product/b1224065#personal-protective-equipment-for-handling-cis-anethole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1224065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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